3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide

• Molecular Formula: C13H14ClN3OS
• Molecular Weight: 295.79 g/mol
• IUPAC Name: 3-chloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C13H14ClN3OS/c1-8(2)6-11-16-17-13(19-11)15-12(18)9-4-3-5-10(14)7-9/h3-5,7-8H,6H2,1-2H3,(H,15,17,18)
• InChI Key: ZFNQOSKSHOVPAT-UHFFFAOYSA-N
• SMILES: CC(C)CC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)Cl

Description

3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide, also known as CIBB, is a synthetic compound that belongs to the class of thiadiazole derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been suggested that 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide exerts its therapeutic effects by inhibiting various molecular targets, including the PI3K/Akt/mTOR pathway, NF-κB signaling, and HDAC activity. In addition, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been found to induce cell cycle arrest and apoptosis in cancer cells by activating the p53 signaling pathway.
Biochemical and Physiological Effects:
3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. In cancer cells, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been found to induce cell cycle arrest and apoptosis by regulating the expression of various genes involved in cell growth and survival. In addition, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been found to inhibit the migration and invasion of cancer cells by suppressing the activity of matrix metalloproteinases. Furthermore, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has several advantages for lab experiments, including its high potency and selectivity towards its molecular targets. In addition, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has a relatively low toxicity profile, making it a promising candidate for further preclinical and clinical studies. However, the limitations of 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide include its limited solubility in water and its relatively high cost of synthesis.

Future Directions

There are several future directions for the study of 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide. One potential direction is the development of 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide derivatives with improved pharmacokinetic properties and higher potency. In addition, further studies are needed to elucidate the exact mechanism of action of 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide and its molecular targets. Furthermore, the potential therapeutic applications of 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide in other diseases, such as cardiovascular and metabolic disorders, should be explored. Overall, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has shown promising results in preclinical studies and warrants further investigation for its potential therapeutic applications.

Synthesis Methods

3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide can be synthesized using various methods, including the reaction of 3-chlorobenzoic acid with isobutylamine, followed by cyclization with thiosemicarbazide and subsequent reaction with phosphorous oxychloride. Another method involves the reaction of 3-chlorobenzoic acid with isobutyronitrile to form the corresponding nitrile, which is then reacted with thiosemicarbazide to yield 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide.

Scientific Research Applications

3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been studied extensively for its potential therapeutic applications in various diseases. In cancer research, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, 3-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential neuroprotective effects in neurodegenerative disorders such as Alzheimer's disease.